4’-Methylacetophenone

• CAS No.: 122-00-9
• Product Name: 4’-Methylacetophenone
• Molecular Formula: C9H10O
• Molecular Weight: 134.17 g/mol
• IUPAC Name: 1-(4-methylphenyl)ethanone
• Standard InChI: InChI=1S/C9H10O/c1-7-3-5-9(6-4-7)8(2)10/h3-6H,1-2H3
• Standard InChIKey: GNKZMNRKLCTJAY-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C(=O)C
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)C
• Boiling Point: 226.0 °C
• Density: d204 1.01; 0.999-1.010
• Melting Point: 28.0 °C; Mp 28 °; 28°C
• Physical Description: Solid; low melting colourless or opaque crystalline mass (tends to supercool) with a strong fruity-floral, warm, sweet odou
• Description: 4-Methylacetophenone, also known as melilot or 1-p-tolylethanone, belongs to the class of organic compounds known as alkyl-phenylketones. These are aromatic compounds containing a ketone substituted by one alkyl group, and a phenyl group. 4-Methylacetophenone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 4-methylacetophenone is primarily located in the cytoplasm. 4-Methylacetophenone exists in all eukaryotes, ranging from yeast to humans. 4-Methylacetophenone is a sweet, acetophenone, and bitter almond tasting compound that can be found in a number of food items such as parsley, green vegetables, herbs and spices, and pepper (c. frutescens). This makes 4-methylacetophenone a potential biomarker for the consumption of these food products.
• Solubility: 0.372 mg/mL at 15 °C; insoluble in water; soluble in organic solvents, oils; very soluble (in ethanol)
• Synonyms: 1-(4-Methylphenyl)-1-ethanone; 1-(4-Methylphenyl)ethanone; 1-(4-Tolyl)ethanone; 1-Acetyl-4-methylbenzene; 1-p-Tolylethanone; 4-Acetyltoluene; 4-Methyl-1-acetylbenzene; 4-Methylhypnone; 4-Methylphenyl Methyl Ketone; 4’-Methylacetophenone; Melilotal; M
• PubChem Compound: 8500
• Last Modified: Nov 11 2021